Cas no 1805301-50-1 (5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1805301-50-1
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4843590
• Update Time: 2025-08-03

5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9F5N2O/c1-4-2-5(3-15)8(17-9(12,13)14)16-6(4)7(10)11/h2,7H,3,15H2,1H3
• InChI Key： ZBBYDRQOVKPZCK-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(CN)=C(N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805301-50-1)

5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805301-50-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound features a unique combination of functional groups, including an aminomethyl moiety, difluoromethyl, and trifluoromethoxy substituents, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for fluorine-containing molecules in drug discovery and crop protection.

The molecular structure of 5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805301-50-1) is characterized by its pyridine core, which is substituted with multiple fluorine-containing groups. These substitutions enhance the compound's lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules. The presence of the aminomethyl group also allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications. This adaptability has led to its exploration in the development of new therapeutic agents and advanced agrochemicals.

In the pharmaceutical industry, 5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805301-50-1) is being investigated for its potential role in the design of small-molecule inhibitors and enzyme modulators. The incorporation of fluorine atoms is known to improve the bioavailability and binding affinity of drug candidates, which is why this compound is of particular interest to medicinal chemists. Additionally, its structural features align with current trends in precision medicine and targeted therapy, where the focus is on developing compounds with high specificity and minimal side effects.

The agrochemical sector has also shown a keen interest in 5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805301-50-1) due to its potential as a building block for next-generation pesticides and herbicides. Fluorinated compounds are known for their ability to enhance the efficacy and environmental profile of agrochemicals, addressing the growing need for sustainable farming solutions. This compound's unique properties make it a promising candidate for the development of products that can combat resistant pests and weeds, which are major challenges in modern agriculture.

From a synthetic chemistry perspective, 5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805301-50-1) presents an interesting case study in the design and optimization of multi-functionalized heterocycles. The compound's synthesis involves careful control of reaction conditions to ensure the selective introduction of each functional group. Researchers are exploring various catalytic methods and green chemistry approaches to improve the efficiency and sustainability of its production. These efforts are in line with the broader industry shift toward eco-friendly chemical processes.

The market potential for 5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805301-50-1) is bolstered by the increasing demand for high-performance chemicals in both the pharmaceutical and agrochemical sectors. Industry reports highlight the rising investments in fluorine chemistry and the expanding applications of pyridine derivatives, which are expected to drive the growth of this niche market. Companies specializing in custom synthesis and fine chemicals are actively adding this compound to their portfolios to meet the needs of their clients.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805301-50-1) represents a compelling example of how advanced chemical design can address contemporary challenges in healthcare and agriculture. Its unique structural features and versatile applications make it a valuable asset for researchers and industry professionals alike. As the demand for innovative solutions continues to grow, this compound is poised to play a pivotal role in shaping the future of fluorinated heterocycles and their impact on society.